Cas no 443987-59-5 (1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione)
1-Methyl-1,3-dihydro-2λ⁶,1,3-benzothiadiazole-2,2-dione is a heterocyclic sulfonamide compound characterized by its unique benzothiadiazole core structure. This compound exhibits notable stability and reactivity due to the presence of the sulfonyl (SO₂) group and the methyl substituent at the 1-position. Its structural features make it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The electron-withdrawing properties of the sulfonamide moiety enhance its utility in nucleophilic substitution reactions and as a building block for more complex molecules. Its well-defined crystalline form ensures consistent purity and handling in laboratory and industrial applications.
443987-59-5 structure
Product Name:1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione
CAS No:443987-59-5
MF:C7H8N2O2S
MW:184.215620040894
MDL:MFCD04037142
CID:328674
PubChem ID:23517142
Update Time:2025-05-28
1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzothiadiazole,1,3-dihydro-1-methyl-, 2,2-dioxide
- 1-METHYL-1,3-DIHYDRO-BENZO[1,2,5]THIADIAZOLE 2,2-DIOXIDE
- 3-methyl-1H-2λ<sup>6</sup>,1,3-benzothiadiazole 2,2-dioxide
- 1-methyl-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide
- 1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione
- 443987-59-5
- 1-methyl-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide
- DTXSID80634706
- E?,1,3-benzothiadiazole-2,2-dione
- SCHEMBL4480156
- 1-Methyl-1,3-dihydro-2H-2lambda~6~,1,3-benzothiadiazole-2,2-dione
- CHEMBL4536477
- EN300-310753
- AKOS006276740
- FT-0695463
- 2,1,3-Benzothiadiazole,1,3-dihydro-1-methyl-,2,2-dioxide
- Z1198163788
- ZB1027
- 1-METHYL-1,3-DIHYDRO-BENZO[1,2,5]THIADIAZOLE2,2-DIOXIDE
- 3-methyl-1H-2lambda6,1,3-benzothiadiazole 2,2-dioxide
- 1-methyl-1,3-dihydro-2
- G64729
-
- MDL: MFCD04037142
- Inchi: 1S/C7H8N2O2S/c1-9-7-5-3-2-4-6(7)8-12(9,10)11/h2-5,8H,1H3
- InChI Key: QBMJWJJDVZNBTE-UHFFFAOYSA-N
- SMILES: S1(NC2C=CC=CC=2N1C)(=O)=O
Computed Properties
- Exact Mass: 184.03100
- Monoisotopic Mass: 184.03064868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- PSA: 57.79000
- LogP: 2.07690
1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-310753-1g |
1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione |
443987-59-5 | 95% | 1g |
$568.0 | 2023-09-05 | |
| Enamine | EN300-310753-5g |
1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione |
443987-59-5 | 95% | 5g |
$1644.0 | 2023-09-05 | |
| Enamine | EN300-310753-10g |
1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione |
443987-59-5 | 95% | 10g |
$2440.0 | 2023-09-05 | |
| Enamine | EN300-310753-0.05g |
1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione |
443987-59-5 | 95.0% | 0.05g |
$132.0 | 2025-02-20 | |
| Enamine | EN300-310753-0.1g |
1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione |
443987-59-5 | 95.0% | 0.1g |
$197.0 | 2025-02-20 | |
| Enamine | EN300-310753-0.25g |
1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione |
443987-59-5 | 95.0% | 0.25g |
$281.0 | 2025-02-20 | |
| Enamine | EN300-310753-0.5g |
1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione |
443987-59-5 | 95.0% | 0.5g |
$443.0 | 2025-02-20 | |
| Enamine | EN300-310753-1.0g |
1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione |
443987-59-5 | 95.0% | 1.0g |
$568.0 | 2025-02-20 | |
| Enamine | EN300-310753-2.5g |
1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione |
443987-59-5 | 95.0% | 2.5g |
$1112.0 | 2025-02-20 | |
| Enamine | EN300-310753-5.0g |
1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione |
443987-59-5 | 95.0% | 5.0g |
$1644.0 | 2025-02-20 |
1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
443987-59-5 (1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione) Related Products
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